Cas no 1421041-45-3 (4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride)

4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride structure
1421041-45-3 structure
Product Name:4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
CAS No:1421041-45-3
MF:C10H16Cl2N4
MW:263.166839599609
CID:2166181
Update Time:2023-08-05

4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (S)-4-chloro-n-methyl-n-(piperidin-3-yl)pyrimidin-2-amine hydrochloride
    • 4-Chloro-N-methyl-N-[(3S)-piperidin-3-yl]pyrimidin-2-amine;hydrochloride
    • Inchi: 1S/C10H15ClN4.ClH/c1-15(8-3-2-5-12-7-8)10-13-6-4-9(11)14-10;/h4,6,8,12H,2-3,5,7H2,1H3;1H/t8-;/m0./s1
    • InChI Key: QYISQKUNXJQHKU-QRPNPIFTSA-N
    • SMILES: ClC1=CC=NC(=N1)N(C)[C@@H]1CNCCC1.Cl

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 202
  • Topological Polar Surface Area: 41
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